Cas no 923819-89-0 (5-ethoxy-2-(4-fluorophenyl)-1,3-oxazole-4-carboxylic acid)

• Product Name: 5-ethoxy-2-(4-fluorophenyl)-1,3-oxazole-4-carboxylic acid
• CAS No: 923819-89-0
• MF: C₁₂H₁₀FNO₄
• MW: 251.210506916046
• MDL: MFCD08691230
• CID: 3109405
• PubChem ID: 16227505
• Update Time: 2025-05-20

5-ethoxy-2-(4-fluorophenyl)-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-ethoxy-2-(4-fluorophenyl)-1,3-oxazole-4-carboxylic acid
• EN300-26172
• 873-923-7
• G45410
• AKOS009104311
• 923819-89-0
• Z220639082
• 5-ethoxy-2-(4-fluorophenyl)-1,3-oxazole-4-carboxylicacid

• MDL： MFCD08691230
• Inchi： 1S/C12H10FNO4/c1-2-17-12-9(11(15)16)14-10(18-12)7-3-5-8(13)6-4-7/h3-6H,2H2,1H3,(H,15,16)
• InChI Key： SCVRIWPTORCFOF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NC(C(=O)O)=C(OCC)O1

Computed Properties

• Exact Mass: 251.05938596Da
• Monoisotopic Mass: 251.05938596Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 415.9±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-ethoxy-2-(4-fluorophenyl)-1,3-oxazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-ethoxy-2-(4-fluorophenyl)-1,3-oxazole-4-carboxylic acid

5-Ethoxy-2-(4-fluorophenyl)-1,3-oxazole-4-carboxylic Acid: A Comprehensive Overview

The compound 5-Ethoxy-2-(4-fluorophenyl)-1,3-oxazole-4-carboxylic Acid (CAS No. 923819-89-0) is a structurally unique organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of oxazole derivatives, which are known for their diverse applications in drug design and advanced materials. The oxazole ring serves as a versatile scaffold, enabling the incorporation of various functional groups to modulate its properties.

Recent studies have highlighted the potential of 5-Ethoxy-2-(4-fluorophenyl)-1,3-oxazole-4-carboxylic Acid as a promising candidate in drug discovery. Researchers have explored its ability to inhibit specific enzymes and proteins associated with diseases such as cancer and neurodegenerative disorders. The fluorophenyl group attached to the oxazole ring contributes to enhanced lipophilicity, which is crucial for drug bioavailability. Furthermore, the ethoxy group at position 5 plays a significant role in stabilizing the molecule's structure and improving its solubility properties.

In terms of synthesis, 5-Ethoxy-2-(4-fluorophenyl)-1,3-oxazole-4-carboxylic Acid can be prepared through a variety of methods, including condensation reactions and cyclization processes. One notable approach involves the reaction of an appropriate aldehyde with an amino acid derivative in the presence of an activating agent. This method not only ensures high yields but also allows for fine-tuning of the molecule's substituents to achieve desired properties.

The physical properties of this compound are equally intriguing. Its melting point, boiling point, and solubility characteristics have been extensively studied to optimize its application in various industries. For instance, its high thermal stability makes it suitable for use in high-temperature applications, while its moderate solubility in organic solvents facilitates its incorporation into formulations for controlled drug delivery systems.

From a pharmacological perspective, 5-Ethoxy-2-(4-fluorophenyl)-1,3-oxazole-4-carboxylic Acid has shown remarkable bioactivity in preclinical studies. Its ability to interact with specific biological targets has been validated through in vitro assays and computational modeling. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In conclusion, 5-Ethoxy-2-(4-fluorophenyl)-1,3-oxazole-4-carboxylic Acid (CAS No. 923819-89-0) is a multifaceted compound with immense potential across various scientific domains. Its unique structure, coupled with its favorable physicochemical properties and promising biological activity, positions it as a valuable asset in both academic research and industrial applications.